Cas no 71626-98-7 (Calcium iodide hydrate)

• Product Name: Calcium iodide hydrate
• CAS No: 71626-98-7
• MF: CaH₂I₂O
• MW: 311.902224063873
• MDL: MFCD00149622
• CID: 90536
• PubChem ID: 329829513
• Update Time: 2025-06-09

Calcium iodide hydrate Chemical and Physical Properties

Names and Identifiers

• Calcium iodide hydrate
• Calcium Iodide n-Hydrate
• calcium,diiodide,hydrate
• CALCIUM IODIDE HEXAHYDRATE
• Calcium iodide,hydrate(9CI)
• calcium iodide,puratronic hydrate
• CALCIUMIODIDE,LUMP,PURIFIED
• Calciumiodide,Puratronic99.99(metalsbasis)
• Calciumiodidehydrate,min.
• Calciumiodide,Puratronic99.9965%(metalsbasis)
• CALCIUM IODIDE
• Calciumiodidehydrate,min.98%
• calcium iodide, puratronic hydrate

• MDL： MFCD00149622
• Inchi： 1S/Ca.2HI.H2O/h;2*1H;1H2/q+2;;;/p-2
• InChI Key： XIRQETYMJRSWOH-UHFFFAOYSA-L
• SMILES： [Ca](I)I.O

Computed Properties

• Exact Mass: 311.78200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless or yellowish white crystal or powder, bitter taste, deliquescent
• Density: 2.55
• Melting Point: 783 °C (lit.)
• Boiling Point: 160°C
• Solubility: 极易溶于乙醇
• Water Partition Coefficient: Freely soluble in water and alcohol
• PSA: 9.23000
• LogP: 1.70710
• Solubility: Soluble in water.
• Merck: 14,1677
• Sensitiveness: Hygroscopic

Calcium iodide hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： S22-S36/37/39-S45
• Risk Phrases：R61
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal iodides

Additional information on Calcium iodide hydrate

Properties and Applications of Calcium iodide hydrate (CAS No. 71626-98-7)

Calcium iodide hydrate, with the chemical formula CaI₂·xH₂O, is a compound of significant interest in the field of inorganic chemistry and material science. This hydrated salt is known for its unique properties and versatile applications, making it a valuable material in various industrial and research settings. The compound's structure, characterized by the presence of water molecules in its lattice, contributes to its reactivity and solubility, which are pivotal in its utility across different domains.

The molecular structure of Calcium iodide hydrate (CAS No. 71626-98-7) consists of calcium ions (Ca²⁺) and iodide ions (I⁻), with water molecules (H₂O) incorporated into the crystal lattice. This hydration state influences the compound's physical properties, such as its melting point, solubility in water, and thermal stability. The presence of water molecules also makes it a candidate for applications where moisture sensitivity or controlled hydration is required.

In recent years, Calcium iodide hydrate has garnered attention for its role in pharmaceutical formulations. Its ability to form stable complexes with organic molecules has been explored in the development of novel drug delivery systems. For instance, researchers have investigated its potential use as a stabilizing agent for certain pharmaceutical compounds, leveraging its hygroscopic nature to maintain optimal moisture levels in formulations. This application is particularly relevant in the production of sensitive medications that require precise control over environmental conditions.

The compound's behavior as an oxidizing agent has also been studied in chemical synthesis. In particular, Calcium iodide hydrate has been utilized in organic transformations where controlled oxidation is necessary. Its efficacy in facilitating specific chemical reactions without causing unwanted side effects has made it a preferred choice for chemists working on fine chemical synthesis. The ability to modulate reaction conditions using this compound allows for greater precision in producing complex molecular structures.

Another area where Calcium iodide hydrate (CAS No. 71626-98-7) finds utility is in the field of material science. Its crystalline structure and thermal properties make it suitable for use as a flux or a doping agent in the synthesis of advanced materials. Researchers have experimented with incorporating this compound into ceramic formulations to enhance their mechanical strength and thermal stability. The hygroscopic nature of the compound also plays a role in controlling moisture levels during high-temperature processing, preventing unwanted degradation or reactions.

The environmental impact of using Calcium iodide hydrate has also been a subject of interest. Studies have shown that when properly disposed of, this compound does not pose significant environmental hazards. Its stability under normal conditions ensures that it does not readily decompose into harmful substances. However, like many chemicals, its handling requires adherence to standard safety protocols to prevent accidental release or exposure.

In conclusion, Calcium iodide hydrate is a multifaceted compound with applications spanning pharmaceuticals, chemical synthesis, and material science. Its unique properties, including its hydration state and reactivity, make it a valuable asset in various industrial processes. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a key material in modern chemistry and materials science.